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Compound of Interest

Compound Name: 2-lodo-1-(perfluorohexyl)octane

Cat. No.: B175511

Technical Guide: 2-lodo-1-
(perfluorohexyl)octane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-lodo-1-(perfluorohexyl)octane, detailed experimental protocols for its
synthesis, and a summary of its known applications. This document is intended to serve as a
valuable resource for researchers and professionals engaged in drug development and
materials science.

Core Compound Data

2-lodo-1-(perfluorohexyl)octane is a synthetic organofluorine compound notable for its
unique properties conferred by the presence of a perfluorohexyl group attached to an octane
chain. These properties include high thermal stability, low surface tension, and both
hydrophobic and oleophobic characteristics.
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Property Value Source(s)
Molecular Weight 558.16 g/mol [1112]
Molecular Formula Ci14aH16F13l [1]12]
CAS Number 109574-84-7 [1][2]

1,11,2,2,3,3,4,4,5,5,6,6-

IUPAC Name tridecafluoro-8- [2]
iodotetradecane
Purity Typically =295% [1]

Not explicitly stated, but
Appearance related compounds are clear,

colorless liquids.

Storage 2-8°C, Refrigerator [3]

Synthesis of 2-lodo-1-(perfluorohexyl)octane

The synthesis of 2-lodo-1-(perfluorohexyl)octane can be achieved through the radical
addition of perfluorohexyl iodide to 1-octene. This method is effective for creating the carbon-
carbon bond between the fluorinated and hydrocarbon chains.

Experimental Protocol: Radical Addition Synthesis

Objective: To synthesize 2-lodo-1-(perfluorohexyl)octane via the radical-initiated addition of
perfluorohexyl iodide to 1-octene.

Materials:

Perfluorohexyl iodide (CeFusl)

1-Octene (CsHas)

Azobisisobutyronitrile (AIBN) or other suitable radical initiator

Anhydrous, degassed solvent (e.g., acetonitrile/methanol mixture)
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 Inert gas (Argon or Nitrogen)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Schlenk line or other inert atmosphere setup

Standard laboratory glassware for workup and purification

Procedure:

Reaction Setup: Assemble the three-necked flask with a reflux condenser and an inlet for
inert gas. Ensure all glassware is oven-dried and cooled under an inert atmosphere to
exclude moisture and oxygen.

Reagent Charging: To the flask, add 1-octene (1 equivalent) and perfluorohexyl iodide (1.2
equivalents). Dissolve the reactants in a minimal amount of degassed solvent. A 4:3 ratio of
acetonitrile to methanol has been described for similar reactions.

Initiator Addition: Add a catalytic amount of AIBN (e.g., 0.05 mol%) to the reaction mixture.

Reaction Conditions: Heat the mixture to approximately 80°C with vigorous stirring under a
continuous flow of inert gas. The reaction is typically maintained for a period ranging from 30
minutes to several hours.

Monitoring: The progress of the reaction can be monitored by gas chromatography (GC) or
thin-layer chromatography (TLC) to observe the consumption of the starting materials.

Workup: Upon completion, cool the reaction mixture to room temperature. The solvent can
be removed under reduced pressure using a rotary evaporator. The crude product can then
be purified.
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« Purification: Purification is typically achieved by fractional distillation under reduced pressure
to isolate the 2-lodo-1-(perfluorohexyl)octane from unreacted starting materials and

byproducts.
Safety Precautions:
o Perfluorohexyl iodide and 1-octene should be handled in a well-ventilated fume hood.

e AIBN is a potential explosion hazard and should be handled with care, avoiding high
temperatures and grinding.

o Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat,
and gloves.

Experimental Workflow

The following diagram illustrates the logical flow of the synthesis and purification process for 2-

lodo-1-(perfluorohexyl)octane.
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Caption: Synthesis and purification workflow for 2-lodo-1-(perfluorohexyl)octane.
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Potential Applications

Due to its unique physicochemical properties, 2-lodo-1-(perfluorohexyl)octane and related
compounds are of interest in several fields:

o Materials Science: The presence of the perfluorohexyl group can impart low surface energy
to materials, making it a candidate for the development of hydrophobic and oleophobic
coatings, advanced lubricants, and self-cleaning surfaces.

e Drug Delivery and Biomedical Imaging: The inert and biocompatible nature of fluorinated
compounds suggests potential applications in drug delivery systems. The iodine atom also
presents the possibility for use as a contrast agent in imaging techniques.

o Ophthalmology: A related compound, perfluorohexyloctane, is used in ophthalmic solutions
to stabilize the tear film and treat dry eye disease by forming a protective layer that reduces
evaporation. This suggests that 2-lodo-1-(perfluorohexyl)octane could be investigated for
similar applications or as a precursor for other ophthalmic compounds.[4]

The biological activity of such compounds is often related to their interaction with biological
membranes, where their fluorinated structure can influence membrane fluidity and permeability.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b175511#molecular-weight-of-2-iodo-1-perfluorohexyl-
octane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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